ethyl 2-[({[4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate

• IUPAC Name: ethyl 2-[[2-[[4-amino-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C17H17N5O4S/c1-2-25-16(24)11-6-3-4-7-12(11)19-14(23)10-27-17-21-20-15(22(17)18)13-8-5-9-26-13/h3-9H,2,10,18H2,1H3,(H,19,23)
• InChI Key: WLYXNFFJROJUON-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)CSC2=NN=C(N2N)C3=CC=CO3
• Molecular Formula: C17H17N5O4S
• Molecular Weight: 387.4 g/mol

Description

Compounds with structures similar to the one you provided, such as 1,3,4-thiadiazoles and furan derivatives, are known to have a wide range of biological activities. They are often used in drug discovery due to their potential pharmacological properties.

Molecular Structure Analysis

The molecular structure of similar compounds often contains orthogonal functional groups, which makes them key intermediates for subsequent transformations.

Chemical Reactions Analysis

The chemical reactions of similar compounds often involve the use of catalysts. For example, the synthesis of 1,3,4-thiadiazoles often involves the use of a catalyst.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can vary widely. For example, the compound “Ethyl 2-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetate” has a molecular weight of 254.26.

Scientific Research Applications

Antifungal Activities

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Anticancer Properties

. This suggests that “ethyl 2-[({[4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate” could potentially have anticancer properties.

Anti-inflammatory Activity

. This suggests a potential application of the compound in the treatment of inflammation.

Antioxidant Agents

. This suggests that “ethyl 2-[({[4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate” could potentially have antioxidant properties.

Anti-HIV Agents

. This suggests a potential application of the compound in the treatment of HIV.

Research and Scientific Education

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Mechanism of Action

The mechanism of action of similar compounds often involves their interaction with biological targets. For example, some 1,3,4-thiadiazoles can act as carbonic anhydrase inhibitors.

Future Directions

The future directions of research on similar compounds often involve exploring their potential pharmacological properties and improving their synthesis processes.